Cas no 1803565-69-6 ((1-Fluorocycloheptyl)methanesulfonyl chloride)

• Product Name: (1-Fluorocycloheptyl)methanesulfonyl chloride
• CAS No: 1803565-69-6
• MF: C₈H₁₄ClFO₂S
• MW: 228.711964130402
• MDL: MFCD28397719
• CID: 4615571
• PubChem ID: 119031208
• Update Time: 2025-10-30

(1-Fluorocycloheptyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-fluorocycloheptyl)methanesulfonyl chloride
• (1-Fluorocycloheptyl)methanesulfonyl chloride

• MDL： MFCD28397719
• Inchi： 1S/C8H14ClFO2S/c9-13(11,12)7-8(10)5-3-1-2-4-6-8/h1-7H2
• InChI Key： QHMXRYVSQOLXJH-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCCCCC1)F)(=O)=O

Computed Properties

• Exact Mass: 228.0387067 g/mol
• Monoisotopic Mass: 228.0387067 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5
• Molecular Weight: 228.71

Additional information on (1-Fluorocycloheptyl)methanesulfonyl chloride

Introduction to (1-Fluorocycloheptyl)methanesulfonyl chloride (CAS No. 1803565-69-6)

(1-Fluorocycloheptyl)methanesulfonyl chloride (CAS No. 1803565-69-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a fluorinated cycloheptyl ring and a methanesulfonyl chloride functional group. These properties make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and chemical intermediates.

The synthesis of (1-Fluorocycloheptyl)methanesulfonyl chloride involves a series of well-defined chemical reactions, including the introduction of the fluorine atom into the cycloheptyl ring and the subsequent formation of the methanesulfonyl chloride moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, which is crucial for large-scale applications in the pharmaceutical industry.

In medicinal chemistry, (1-Fluorocycloheptyl)methanesulfonyl chloride has been explored for its potential as a building block in the synthesis of bioactive molecules. The presence of the fluorine atom can significantly influence the pharmacological properties of a compound, such as its metabolic stability, lipophilicity, and binding affinity to biological targets. This makes (1-Fluorocycloheptyl)methanesulfonyl chloride an important reagent in the design and optimization of drug candidates.

One notable application of (1-Fluorocycloheptyl)methanesulfonyl chloride is in the development of small-molecule inhibitors for various disease targets. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression and inflammatory diseases. These findings highlight the potential of (1-Fluorocycloheptyl)methanesulfonyl chloride as a key intermediate in the synthesis of therapeutic agents.

Beyond its use in medicinal chemistry, (1-Fluorocycloheptyl)methanesulfonyl chloride has also found applications in other areas of chemical research. In materials science, it has been used to modify polymers and surfaces to enhance their functional properties. The unique combination of fluorine and sulfonyl functionalities provides opportunities for creating materials with improved hydrophobicity, thermal stability, and chemical resistance.

The safety and environmental impact of chemicals are critical considerations in their development and use. Extensive studies have been conducted to evaluate the toxicity and environmental fate of (1-Fluorocycloheptyl)methanesulfonyl chloride. These studies have provided valuable insights into its behavior under various conditions, ensuring that it can be used safely and responsibly in industrial processes.

In conclusion, (1-Fluorocycloheptyl)methanesulfonyl chloride (CAS No. 1803565-69-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific disciplines.